5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-chloro-3-methyl-1-phenylpyrazole-4-carbonitrile
• InChI: InChI=1S/C11H8ClN3/c1-8-10(7-13)11(12)15(14-8)9-5-3-2-4-6-9/h2-6H,1H3
• InChI Key: MWXQWRGAGVHIDR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1C#N)Cl)C2=CC=CC=C2
• Molecular Formula: C11H8ClN3
• DSSTOX Substance ID: DTXSID00372739
• Molecular Weight: 217.65 g/mol
• CAS No.: 51626-33-6

Description

5-Chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile (5-CMP) is a versatile organic compound with a wide range of applications in scientific research. It is a heterocyclic compound, with a five-membered ring containing one nitrogen and two carbon atoms, and a three-membered ring containing one nitrogen and one carbon atom. 5-CMP has been extensively studied in the fields of chemistry, biochemistry, and pharmacology due to its unique properties and potential applications.

Scientific Research Applications

Crystal Structure and Mechanistic Investigation

The crystal structure of related pyrazole-carbonitriles has been a subject of study, providing insights into their chemical behavior and potential applications. For instance, Liu et al. (2013) investigated the crystal structure of a similar compound using X-ray crystallography, offering a foundation for understanding the reaction mechanisms of such molecules (Liu, Chen, Sun, & Wu, 2013).

Corrosion Inhibition and Adsorption Properties

Compounds like 5-chloro-3-methyl-1-phenyl-1H-pyrazole-4-carbonitrile have been explored for their corrosion inhibition properties. Abdel Hameed et al. (2020) studied its derivatives for corrosion inhibition on C-Steel surfaces in HCl, revealing that these compounds could be potent corrosion inhibitors (Abdel Hameed, Al-Bagawi, Shehata, Shamroukh, & Abdallah, 2020).

Surface Morphology and Corrosion Inhibition Efficiency

In 2016, Yadav et al. investigated pyranopyrazole derivatives for mild steel corrosion inhibition in HCl solution. Their findings suggest that compounds similar to this compound can effectively inhibit corrosion, supporting their application in material protection (Yadav, Gope, Kumari, & Yadav, 2016).

Facile Synthetic Approaches

The synthesis of pyrazole-4-carbonitrile derivatives, including those similar to this compound, has been explored for their potential applications in various fields. Ali et al. (2016) demonstrated methods to produce new substituted pyrazoles, pyrimidines, and azolopyrimidine derivatives, highlighting the versatility of these compounds (Ali, Ragab, Abdelghafar, & Farag, 2016).

Mechanism of Action

Target of Action

It’s known that pyrazole derivatives, to which this compound belongs, have a wide spectrum of biological activities . They are being tested and clinically evaluated as potential new drugs .

Mode of Action

It’s known that the pyrazole ring is an important structural motif found in many biologically and pharmaceutically active compounds . The molecule’s interaction with its targets and any resulting changes would depend on the specific biological activity it exhibits.

Biochemical Pathways

It’s known that pyrazole derivatives can affect a variety of biochemical pathways due to their wide spectrum of biological activities .

Result of Action

It’s known that pyrazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, anticancer, insecticidal, herbicidal, and plant growth regulatory activities .